Cas no 24646-28-4 (Benzeneacetic acid, 3-chloro-alpha-methyl-4-nitro-, methyl ester)

• Product Name: Benzeneacetic acid, 3-chloro-alpha-methyl-4-nitro-, methyl ester
• CAS No: 24646-28-4
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 2933475
• Update Time: 2023-08-10

Benzeneacetic acid, 3-chloro-alpha-methyl-4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-chloro-alpha-methyl-4-nitro-, methyl ester

• Inchi： 1S/C10H10ClNO4/c1-6(10(13)16-2)7-3-4-9(12(14)15)8(11)5-7/h3-6H,1-2H3
• InChI Key： QBCNKHMDILCCET-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)OC)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1